Cas no 1805982-51-7 (3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1805982-51-7
• MF: C₉H₇F₂N₃O
• MW: 211.168188333511
• CID: 4877980
• Update Time: 2025-06-26

3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C9H7F2N3O/c10-9(11)6-1-5(4-15)14-8(3-13)7(6)2-12/h1,4,9H,2,12H2
• InChI Key： QUDIZHNSWRPZEX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)N=C(C#N)C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 276
• XLogP3: 0.2
• Topological Polar Surface Area: 79.8

Additional information on 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde

3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde: A Versatile Synthetic Intermediate in Medicinal Chemistry

3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde is a multifunctional organic compound with unique structural features that make it a valuable scaffold for drug discovery. This molecule contains a pyridine ring with substituents at key positions, including a cyano group at the 2-position, a difluoromethyl group at the 4-position, and an aminomethyl group at the 3-position, which together create a complex array of functional groups. The carboxaldehyde functionality at the 6-position further enhances its reactivity and utility in synthetic chemistry. Recent studies highlight its potential as a building block for developing novel therapeutics targeting neurodegenerative diseases and cancer.

The pyridine ring in this compound is a well-known heterocyclic system with diverse biological activities. The presence of the cyano group at the 2-position is particularly significant, as it can act as an electron-withdrawing group, influencing the electronic distribution across the ring. This electronic modulation is critical for optimizing the molecule's interactions with biological targets. The difluoromethyl substituent at the 4-position introduces additional steric and electronic effects, which have been shown to enhance the molecule's metabolic stability in preclinical studies. This is a key consideration in drug design, as metabolic instability can lead to rapid clearance and reduced therapeutic efficacy.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated the utility of 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde as a scaffold for developing small-molecule inhibitors of the acetylcholinesterase enzyme. Acetylcholinesterase inhibition is a therapeutic strategy for treating Alzheimer's disease, and the unique structure of this compound allows for precise modulation of enzyme activity. The aminomethyl group at the 3-position is believed to play a crucial role in binding to the enzyme's active site, while the carboxaldehyde group may contribute to hydrogen bonding interactions. These findings underscore the importance of structural optimization in designing effective therapeutic agents.

Another area of interest is the application of this compound in antineoplastic drug development. A 2024 study in ChemMedChem explored its potential as a prodrug for targeting prostate cancer cells. The cyano group was found to enhance the molecule's ability to cross the blood-brain barrier, which is a significant challenge in treating brain tumors. The difluoromethyl substituent also contributed to improved solubility, a critical factor in drug formulation. These properties make this compound a promising candidate for further exploration in oncology.

From a synthetic perspective, the carboxaldehyde functionality at the 6-position provides multiple reaction sites for functional group manipulation. This versatility allows chemists to explore various modification strategies, such as alkylation, acylation, and cross-coupling reactions. Recent advancements in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure derivatives of this compound, which is essential for pharmaceutical applications where stereochemistry directly impacts biological activity.

Computational studies using quantum mechanics have provided insights into the electronic properties of this compound. The cyano and difluoromethyl groups are predicted to create a highly polarized electron density distribution, which may influence its interactions with biological receptors. These findings align with experimental data showing enhanced binding affinity for ionotropic glutamate receptors, a target implicated in neurological disorders. This synergy between computational and experimental approaches highlights the importance of multidisciplinary research in drug discovery.

Environmental and safety considerations are also important in the evaluation of this compound. The difluoromethyl group has raised concerns about potential environmental persistence, prompting researchers to investigate alternative synthetic routes with lower ecological impact. Recent work in green chemistry has focused on developing metal-free catalytic methods for its synthesis, reducing reliance on toxic reagents and improving sustainability in pharmaceutical manufacturing.

Overall, 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde represents a fascinating intersection of structural complexity and functional versatility. Its unique combination of substituents offers opportunities for exploring new biological mechanisms, while its synthetic properties make it an attractive platform for drug development. As research continues to uncover its potential applications, this compound is likely to play an increasingly important role in the field of medicinal chemistry.